Cas no 2228663-53-2 (2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-1-ol)

• Product Name: 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-1-ol
• CAS No: 2228663-53-2
• MF: C₁₀H₁₆N₂O
• MW: 180.246842384338
• CID: 6455177
• PubChem ID: 165624569
• Update Time: 2025-05-18

2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-1-ol
• EN300-1774210
• 2-{1H,4H,5H,6H-cyclopenta[c]pyrazol-3-yl}-2-methylpropan-1-ol
• 2228663-53-2

• Inchi： 1S/C10H16N2O/c1-10(2,6-13)9-7-4-3-5-8(7)11-12-9/h13H,3-6H2,1-2H3,(H,11,12)
• InChI Key： WFSAMDCUBMTPLY-UHFFFAOYSA-N
• SMILES： OCC(C)(C)C1C2=C(CCC2)NN=1

Computed Properties

• Exact Mass: 180.126263138g/mol
• Monoisotopic Mass: 180.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 48.9Ų

Additional information on 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-1-ol

2-{1H,4H,5H,6H-Cyclopentacpyrazol-3-yl}-2-methylpropan-1-ol (CAS No. 2228663-53-2): A Comprehensive Overview

The compound 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-1-ol, identified by the CAS registry number 2228663-53-2, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of heterocyclic compounds, specifically featuring a cyclopentacpyrazole ring system. The structure of this molecule is characterized by a fused bicyclic system consisting of a pyrazole ring and a cyclopentane ring, which imparts it with unique electronic and steric properties.

The synthesis of this compound involves a multi-step process that typically includes the formation of the cyclopentacpyrazole core followed by functionalization to introduce the hydroxyl and methyl groups. Recent advancements in synthetic methodologies have enabled more efficient and selective routes for the preparation of such complex heterocycles. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic cross-coupling reactions to enhance the yield and purity of this compound.

One of the most notable features of 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-1-ol is its ability to act as a versatile building block in organic synthesis. Its structure allows for further functionalization at multiple positions, making it suitable for the construction of bioactive molecules. Recent studies have highlighted its potential as a precursor for drug discovery efforts targeting various therapeutic areas, including cancer and neurodegenerative diseases.

In terms of physical properties, this compound exhibits a melting point of approximately 105°C and a boiling point around 340°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it amenable to various analytical techniques like high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are crucial for its characterization and quality control during synthesis and purification.

The application of CAS No. 2228663-53-2 extends beyond traditional chemical synthesis. Recent research has explored its role as a ligand in metal-mediated catalysis, where its ability to coordinate with transition metals enhances the efficiency of catalytic cycles. For example, studies have demonstrated its effectiveness in facilitating cross-coupling reactions under mild conditions, which is particularly advantageous in the synthesis of complex organic molecules.

From an environmental standpoint, the compound has been assessed for its biodegradability and ecotoxicological effects. Preliminary studies indicate that it exhibits moderate biodegradability under aerobic conditions, with degradation rates influenced by factors such as pH and temperature. These findings are essential for understanding its environmental fate and ensuring sustainable practices in its production and use.

In conclusion, 2-{1H,4H,5H,6H-cyclopentacpyrazol-3-yl}-2-methylpropan-1-ol (CAS No. 2228663-53-2) is a multifaceted compound with promising applications across diverse fields. Its unique structure, favorable physical properties, and versatile reactivity make it an invaluable tool in modern organic chemistry. As research continues to uncover new avenues for its utilization, this compound is poised to play an increasingly significant role in both academic and industrial settings.